Unii-E43ZU4F4RS
Description
“(2E)-N,N-DIMETHYL-4-(4-METHYLPHENYL)-4-OXOBUT-2-ENAMIDE” is a chemical substance with the UNII code E43ZU4F4RS . It has a molecular formula of C13H15NO2 .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a molecular formula of C13H15NO2 . It has a molecular weight of 217.26 . The compound is achiral, meaning it does not have a non-superimposable mirror image .Scientific Research Applications
Reference Standard for Pharmacopoeia Compliance
Zolpidem tartrate impurity E is used as a reference standard in the pharmaceutical industry to ensure compliance with the European Pharmacopoeia (EP) . It is essential for the quality control and validation of analytical methods used in the testing of pharmaceutical products.
Instrument Calibration in Ion-Exchange Chromatography
This compound serves as a calibration standard in ion-exchange chromatography (IC) applications . IC is crucial for the separation and quantification of ions in environmental samples or for food analysis, where high-purity standards like Zolpidem tartrate impurity E are vital.
Research on Drug Stability and Degradation
Scientific studies utilize Zolpidem tartrate impurity E to understand the stability and degradation pathways of drugs . This knowledge is critical for developing stable pharmaceutical formulations and for predicting shelf life.
Development of 3D-Printed Dosing Platforms
Innovative research has explored the use of Zolpidem tartrate impurity E in the development of 3D-printed dosing platforms . These platforms aim to aid in withdrawal therapy by providing flexible dosing options, which is particularly useful for drugs with dependency risks.
Optimization of Chromatographic Methods
The compound is employed in the optimization of chromatographic methods . It helps in evaluating the precision and accuracy of chromatographic assays, which are essential for the pharmaceutical industry’s analytical needs.
properties
IUPAC Name |
(E)-N,N-dimethyl-4-(4-methylphenyl)-4-oxobut-2-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c1-10-4-6-11(7-5-10)12(15)8-9-13(16)14(2)3/h4-9H,1-3H3/b9-8+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWGXYKXPJOTDNM-CMDGGOBGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C=CC(=O)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C(=O)/C=C/C(=O)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
83192-85-2 |
Source
|
| Record name | (2E)-N,N-Dimethyl-4-(4-methylphenyl)-4-oxobut-2-enamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0083192852 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (2E)-N,N-DIMETHYL-4-(4-METHYLPHENYL)-4-OXOBUT-2-ENAMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/E43ZU4F4RS | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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